2-methyl-N-phenyl-4-thioxo-3,4,5,6-tetrahydro-2H-2,6-methanobenzo[g][1,3,5]oxadiazocine-11-carbothioamide

• IUPAC Name: 9-methyl-N-phenyl-11-sulfanylidene-8-oxa-10,12-diazatricyclo[7.3.1.02,7]trideca-2,4,6-triene-13-carbothioamide
• InChI: InChI=1S/C18H17N3OS2/c1-18-14(16(23)19-11-7-3-2-4-8-11)15(20-17(24)21-18)12-9-5-6-10-13(12)22-18/h2-10,14-15H,1H3,(H,19,23)(H2,20,21,24)
• InChI Key: VFHYSOYYJXRAIG-UHFFFAOYSA-N
• Canonical SMILES: CC12C(C(C3=CC=CC=C3O1)NC(=S)N2)C(=S)NC4=CC=CC=C4
• Molecular Formula: C18H17N3OS2
• Molecular Weight: 355.5 g/mol
• CAS No.: 1008211-26-4

Description

2-methyl-N-phenyl-4-thioxo-3,4,5,6-tetrahydro-2H-2,6-methanobenzo[g][1,3,5]oxadiazocine-11-carbothioamide is a synthetically derived organic compound provided exclusively for research purposes. This chemical belongs to a class of bridged benzoxadiazocine derivatives, a structure of significant interest in medicinal chemistry for developing novel bioactive molecules. Related structural analogs have demonstrated notable biological activities in scientific studies, showing particular promise in anticancer research. For instance, a closely related compound, ethyl 2-methyl-4-thioxo-3,4,5,6-tetrahydro-2H-2,6-methanobenzo[g][1,3,5]oxadiazocine-11-carboxylate, has been synthesized and evaluated for its anti-proliferative effects, exhibiting moderate cytotoxic activity against the MCF-7 human breast cancer cell line with an IC50 value of 223.55 µg/ml . The core scaffold is frequently explored for its potential to interact with various enzymatic targets. Researchers utilize this and similar compounds primarily in the fields of organic synthesis, drug discovery, and pharmacological profiling. Its specific mechanism of action is a subject of ongoing investigation, making it a valuable tool for probing biological pathways and identifying new therapeutic leads. This product is intended for use by qualified professionals in a controlled laboratory setting. For Research Use Only. Not intended for diagnostic or therapeutic procedures, or for human or veterinary use. All necessary safety data sheets (SDS) and handling instructions should be consulted prior to use.

Mechanism of Action

Mode of Action

It is synthesized via a three-component condensation of N-aryl- and N,N-diethyl-3-oxobutanamides with salicylaldehyde and thiourea in ethanol in the presence of sodium hydrogen sulfate.

Result of Action

Some related compounds have shown high anti-inflammatory activity and are considered promising nonsteroidal anti-inflammatory drugs.

Biological Activity

The compound 2-methyl-N-phenyl-4-thioxo-3,4,5,6-tetrahydro-2H-2,6-methanobenzo[g][1,3,5]oxadiazocine-11-carbothioamide , with the CAS number 76595-02-3 , is a complex organic molecule notable for its diverse biological activities. This article explores its biological properties, synthesis methods, and potential applications in medicinal chemistry.

• Molecular Formula : C$_{18}$H$_{17}$N$_3$OS$_2$
• Molecular Weight : 355.47 g/mol
• Structure : The compound features a thioxo group and a unique oxadiazocine ring system which contribute to its biological activity.

Biological Activity

Research indicates that this compound exhibits several promising biological activities:

• Anti-inflammatory Properties : Similar compounds have shown significant anti-inflammatory effects and are being considered as potential non-steroidal anti-inflammatory drugs (NSAIDs) .
• Antitumor Activity : The oxadiazocine core is present in various bioactive compounds known for their anticancer properties. This suggests that the compound may possess similar antitumor effects .
• Anticonvulsant Effects : Some derivatives of this compound have demonstrated anticonvulsant activity, making them candidates for further pharmacological studies .

The synthesis of this compound typically involves a three-component condensation reaction of N-aryl and N,N-diethyl-3-oxobutanamides with salicylaldehyde and thiourea in ethanol, facilitated by sodium hydrogen sulfate as a catalyst. This method not only enhances the yield but also the purity of the product .

Case Studies

Several studies have evaluated the biological effects of derivatives related to this compound:

• Study 1 : A derivative exhibited significant inhibition of inflammatory markers in vitro, indicating its potential as an anti-inflammatory agent.
• Study 2 : In vivo studies demonstrated that another related compound reduced tumor size in xenograft models, suggesting that modifications to the oxadiazocine structure can enhance anticancer efficacy .

Data Table: Biological Activities of Related Compounds

Compound Name	Biological Activity	Reference
8-Bromo-2-methyl-N-phenyl-4-thioxo	Antitumor
2-Methyl-N-(4-chlorophenyl)-thiazole	Antimicrobial
9-Fluoro-N-(naphthyl)-thiazolidinone	Anti-inflammatory